R-VANOL hydrogenphosphate

• IUPAC Name: 13-hydroxy-3,23-diphenyl-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.05,10.016,21]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene 13-oxide
• InChI: InChI=1S/C32H21O4P/c33-37(34)35-31-25-17-9-7-15-23(25)19-27(21-11-3-1-4-12-21)29(31)30-28(22-13-5-2-6-14-22)20-24-16-8-10-18-26(24)32(30)36-37/h1-20H,(H,33,34)
• InChI Key: MJERWFPNPBWGNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=CC=CC=C3C4=C2C5=C(C6=CC=CC=C6C=C5C7=CC=CC=C7)OP(=O)(O4)O
• Molecular Formula: C32H21O4P
• Molecular Weight: 500.5 g/mol

Description

R-VANOL hydrogenphosphate is a chemical compound with the molecular formula C32H21O4P. It is a structurally distinct chiral Brønsted acid. The molecule contains a total of 64 bonds, including 43 non-H bonds, 35 multiple bonds, 2 rotatable bonds, 1 double bond, 34 aromatic bonds, 6 six-membered rings, 1 seven-membered ring, 2 ten-membered rings, 2 eleven-membered rings, 1 hydroxyl group, and 1 phosphate/thiophosphate.

Synthesis Analysis

The synthesis of this compound involves a reaction that utilizes commercially available starting materials and proceeds with high yields. The reaction involves the transformation of 3-substituted cyclobutanones to enantiopure γ-butyrolactones via an asymmetric Baeyer-Villiger Reaction in the presence of an aluminum catalyst.

Molecular Structure Analysis

The molecular structure of this compound includes the arrangement of atoms and the chemical bonds that hold the atoms together. The 2D chemical structure image of this compound is also called the skeletal formula, which is the standard notation for organic molecules. The 3D chemical structure image of this compound is based on the ball-and-stick model.

Chemical Reactions Analysis

This compound has been used in a variety of asymmetric reactions. For example, it has been used in the transformation of 3-substituted cyclobutanones to enantiopure γ-butyrolactones via an asymmetric Baeyer-Villiger Reaction in the presence of an aluminum catalyst.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 500.480, a density of 1.4±0.1 g/cm3, and a boiling point of 761.6±70.0 °C at 760 mmHg. The melting point is not available. The flash point is 414.4±35.7 °C.

Scientific Research Applications

Asymmetric Catalysis

• R-VANOL hydrogenphosphate has been employed as a ligand in asymmetric catalysis. .

Borox Catalysts

• .

Optically Pure VAPOL Synthesis

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Enantioselective Catalysis

• .

Mechanism of Action

Target of Action

R-VANOL hydrogenphosphate is a structurally distinct chiral Brønsted acid . It primarily targets meso-aziridines, Boc-activated aryl imines, and aldehydes with amino benzenesulfonamides . These targets play a crucial role in various biochemical reactions, where this compound acts as a catalyst.

Mode of Action

This compound interacts with its targets by acting as a catalyst in several reactions. It is involved in the desymmetrization of meso-aziridines, asymmetric aza-Darzens aziridine synthesis, enantioselective ring-opening of mono-and bicyclic N-acyl meso aziridines, and condensation of aldehydes with amino benzenesulfonamides . The compound’s interaction with these targets results in changes that facilitate the progression of these reactions.

Biochemical Pathways

It is known to be involved in several asymmetric reactions, indicating its role in the modification of biochemical pathways related to these reactions .

Result of Action

The molecular and cellular effects of this compound’s action are primarily seen in the facilitation of various reactions. It aids in the desymmetrization of meso-aziridines, asymmetric aza-Darzens aziridine synthesis, enantioselective ring-opening of mono-and bicyclic N-acyl meso aziridines, and condensation of aldehydes with amino benzenesulfonamides . These reactions are crucial in various biochemical processes, and the compound’s role as a catalyst can significantly influence their outcomes.

Safety and Hazards

The safety information for R-VANOL hydrogenphosphate includes hazard codes Xi, pictograms GHS05, GHS07, and signal word. The hazard statements include H315 - H318 - H335 - H413. The precautionary statements include P273 - P280 - P302 + P352 - P305 + P351 + P338 + P310.

Future Directions

R-VANOL hydrogenphosphate has been proposed as a promising chiral solvating agent to discriminate amines and acids of poly-functional groups such as chiral amines, amino alcohols, and hydroxy acids. This suggests potential future directions in the field of chiral discrimination.